Cas no 1024316-71-9 (2-[hydroxy-[3-(trifluoromethyl)anilino]methylidene]propanedinitrile)

• Product Name: 2-[hydroxy-[3-(trifluoromethyl)anilino]methylidene]propanedinitrile
• CAS No: 1024316-71-9
• MF: C₁₁H₆F₃N₃O
• MW: 253.180052280426
• MDL: MFCD00170515
• CID: 5214921
• Update Time: 2026-03-06

2-[hydroxy-[3-(trifluoromethyl)anilino]methylidene]propanedinitrile Chemical and Physical Properties

Names and Identifiers

• 2-[hydroxy-[3-(trifluoromethyl)anilino]methylidene]propanedinitrile

• MDL： MFCD00170515
• Inchi： 1S/C11H6F3N3O/c12-11(13,14)8-2-1-3-9(4-8)17-10(18)7(5-15)6-16/h1-4,17-18H
• InChI Key： NHRPWTACKFFGFX-UHFFFAOYSA-N
• SMILES： C(#N)/C(=C(/O)\NC1=CC=CC(C(F)(F)F)=C1)/C#N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-[hydroxy-[3-(trifluoromethyl)anilino]methylidene]propanedinitrile

2-[hydroxy-[3-(trifluoromethyl)anilino]methylidene]propanedinitrile: A Comprehensive Overview

2-[hydroxy-[3-(trifluoromethyl)anilino]methylidene]propanedinitrile, identified by the CAS number 1024316-71-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure, has garnered attention due to its potential applications in various industries. The molecule consists of a hydroxy group attached to a methylidene bridge, which is further connected to a propanedinitrile moiety and a 3-trifluoromethylaniline group. This combination of functional groups imparts the compound with distinctive chemical properties.

The synthesis of 2-[hydroxy-[3-(trifluoromethyl)anilino]methylidene]propanedinitrile involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the reaction conditions, thereby improving the yield and purity of the compound. The use of microwave-assisted synthesis has been particularly promising, as it reduces reaction time while maintaining product quality.

The physical and chemical properties of this compound are heavily influenced by its functional groups. The presence of the trifluoromethyl group contributes to the molecule's stability and lipophilicity, making it suitable for applications in drug delivery systems. The propanedinitrile moiety, on the other hand, imparts rigidity to the molecule, which is advantageous in polymer chemistry for creating high-performance materials.

In terms of applications, 2-[hydroxy-[3-(trifluoromethyl)anilino]methylidene]propanedinitrile has shown potential in the development of advanced materials such as thermoplastics and high-strength fibers. Its ability to form stable cross-links under certain conditions makes it a valuable precursor for these materials. Additionally, recent studies have explored its use in pharmaceuticals, where its unique structure could serve as a scaffold for drug design targeting specific biological pathways.

The latest research on this compound has focused on its interaction with biological systems. Preclinical studies have demonstrated that it exhibits moderate activity against certain enzymes, suggesting its potential as a lead compound in drug discovery. Furthermore, computational modeling has provided insights into its pharmacokinetic profile, which is crucial for determining its suitability as a therapeutic agent.

In conclusion, 2-[hydroxy-[3-(trifluoromethyl)anilino]methylidene]propanedinitrile, with its CAS number 1024316-71-9, represents a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further research and development in both academic and industrial settings.